Cas no 2680546-28-3 (3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680546-28-3
• MF: C₁₃H₁₁F₃N₄O₃
• MW: 328.246652841568
• CID: 5620736
• PubChem ID: 165924670
• Update Time: 2025-10-11

3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295186
• 2680546-28-3
• 3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H11F3N4O3/c14-13(15,16)12(23)17-10(11(21)22)6-8-7-20(19-18-8)9-4-2-1-3-5-9/h1-5,7,10H,6H2,(H,17,23)(H,21,22)
• InChI Key： WEVZWQFQPGJHRY-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC1=CN(C2C=CC=CC=2)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 328.07832471g/mol
• Monoisotopic Mass: 328.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.1Ų

Additional information on 3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

3-(1-Phenyl-1H-1,2,3-Triazol-4-yl)-2-(2,2,2-Trifluoroacetamido)Propanoic Acid: A Comprehensive Overview

3-(1-Phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a compound with the CAS number No. 2680546-28-3. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery. The compound's structure is characterized by a triazole ring, a trifluoroacetamide group, and a propanoic acid moiety, which collectively contribute to its diverse chemical properties.

The triazole ring in this compound is a heterocyclic aromatic structure that plays a crucial role in stabilizing the molecule's geometry. This ring system is known for its high stability and ability to form strong hydrogen bonds, making it a valuable component in various pharmaceutical agents. Recent studies have highlighted the importance of triazole-containing compounds in modulating biological processes, particularly in the context of enzyme inhibition and receptor binding.

The trifluoroacetamide group attached to the propanoic acid backbone introduces significant electron-withdrawing effects. This feature enhances the molecule's ability to participate in polar interactions, which is critical for its potential role as a bioisostere or as a component in drug delivery systems. The trifluoromethyl group also contributes to the compound's lipophilicity, balancing its solubility properties and enhancing its bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid through various methodologies. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which allows for precise control over the molecule's structure. This method has been widely adopted due to its high yield and selectivity.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting various disease states. For instance, research has demonstrated its potential as an anti-inflammatory agent, where it exhibits selective inhibition of pro-inflammatory cytokines. Additionally, studies have explored its role as an antimicrobial agent, with particular efficacy against Gram-positive bacteria.

The propanoic acid moiety serves as a versatile platform for further functionalization. By modifying this group, chemists can tailor the compound's properties to suit specific therapeutic applications. For example, introducing additional substituents can enhance its ability to penetrate cellular membranes or improve its binding affinity to target proteins.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Advanced molecular docking studies have revealed that the triazole ring and trifluoroacetamide group are critical for binding to target enzymes. These findings underscore the importance of rational drug design in optimizing the compound's pharmacokinetic profile.

In conclusion, 3-(1-phenyl-1H-1,2,3-triazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and application across diverse fields of science.